Cas no 3424-43-9 (Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate)

• Product Name: Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• CAS No: 3424-43-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD01871481
• CID: 822834
• PubChem ID: 3299500
• Update Time: 2025-05-21

Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• ethyl 2-methyl-6-oxo-1H-pyridine-3-carboxylate
• ethyl 6-hydroxy-2-methylnicotinate
• 1,6-dihydro-2-methyl-6-oxo-nicotinic acid ethyl ester
• 2-methyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid ethyl ester
• 3-ethoxycarbonyl-2-methyl-6-pyridone
• 3-ethoxycarbonyl-2-methyl-pyrid-6-one
• 5-ethoxycarbonyl-6-methyl-2-pyridone
• 6-HYDROXY-2-METHYL-NICOTINIC ACID ETHYL ESTER
• 6-Hydroxy-2-methylnicotinic acid ethyl ester
• ETHYL 6-HYDROXY-2-METHYLPYRIDINE-3-CARBOXYLATE
• 3-Pyridinecarboxylic acid, 1,6-dihydro-2-methyl-6-oxo-, ethyl ester
• PubChem23520
• UEZSEPUDNLUVNJ-UHFFFAOYSA-N
• FCH845123
• QC-
• 3N-028
• 3424-43-9
• DA-16760
• Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate, AldrichCPR
• Ethyl2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• AKOS006275981
• AB55501
• Ethyl 2-methyl-6-oxo-1 pound not6-dihydropyridine-3-carboxylate
• SY097061
• CS-0049505
• SCHEMBL612717
• MFCD01871481
• DTXSID60391204

• MDL： MFCD01871481
• Inchi： 1S/C9H11NO3/c1-3-13-9(12)7-4-5-8(11)10-6(7)2/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： UEZSEPUDNLUVNJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(NC=1C)=O)=O

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 0.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 222 ºC (ethanol )
• Boiling Point: 349.7°C at 760 mmHg
• Flash Point: 165.3°C
• Refractive Index: 1.503
• Solubility: Slightly soluble (6.9 g/l) (25 º C),
• PSA: 59.42000
• LogP: 1.27230

Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

Comprehensive Guide to Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 3424-43-9)

Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 3424-43-9) is a versatile organic compound with significant applications in pharmaceutical and chemical research. This ester derivative of dihydropyridine has garnered attention due to its unique structural properties and potential as a building block in synthetic chemistry. Researchers and industry professionals often search for "Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate uses" or "CAS 3424-43-9 properties," reflecting the growing interest in this compound.

The molecular structure of 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate ethyl ester features a pyridine ring with keto and ester functional groups, making it valuable for various chemical transformations. Its molecular formula C9H11NO3 and molecular weight of 181.19 g/mol are frequently referenced in technical documents. Current trends show increasing searches for "dihydropyridine derivatives in drug discovery" and "ester compounds in organic synthesis," highlighting the relevance of this compound in modern research.

In pharmaceutical applications, Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate serves as an important intermediate for developing potential therapeutic agents. The compound's structural features make it particularly interesting for researchers investigating "heterocyclic compounds in medicinal chemistry" and "bioactive pyridine derivatives." Recent publications have explored its utility in creating novel compounds with potential biological activities, aligning with the growing demand for innovative pharmaceutical ingredients.

The synthesis of CAS 3424-43-9 typically involves condensation reactions using commercially available starting materials. Process optimization for this compound has become a topic of interest, as evidenced by search queries like "synthesis of ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate" and "scale-up production of pyridine esters." These searches reflect the industrial importance of developing efficient synthetic routes for such valuable intermediates.

From a chemical properties perspective, Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate exhibits characteristics typical of ester-containing heterocycles. Its solubility profile, stability under various conditions, and reactivity patterns are frequently studied parameters. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for quality control, addressing common search terms like "analysis of CAS 3424-43-9" and "characterization of dihydropyridine derivatives."

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Quality specifications for CAS 3424-43-9 typically include parameters like purity (often ≥98%), appearance (usually white to off-white crystalline powder), and residual solvent content. These specifications address common buyer inquiries reflected in search terms like "Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate specifications" and "analytical standards for CAS 3424-43-9." Proper storage conditions (typically 2-8°C in airtight containers) are also frequently searched information.

The future outlook for Ethyl 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate appears promising, with potential applications expanding beyond current uses. Emerging research areas like "pyridine derivatives in materials science" and "heterocyclic scaffolds for functional materials" suggest new opportunities for this compound class. These trends correspond with increasing searches for "innovative applications of dihydropyridine esters" in academic and industrial contexts.

For researchers working with 2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate ethyl ester, safety data is always a priority consideration. While not classified as hazardous under standard conditions, proper laboratory practices should be followed. This addresses common search concerns like "CAS 3424-43-9 safety information" and "handling precautions for pyridine esters," demonstrating the compound's responsible use in scientific settings.